1-(4-fluorobenzyl)-N-(3-methoxybenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-N-[(3-methoxyphenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C24H20FN3O3/c1-31-20-6-2-4-17(12-20)14-27-23(29)21-13-18-5-3-11-26-22(18)28(24(21)30)15-16-7-9-19(25)10-8-16/h2-13H,14-15H2,1H3,(H,27,29)
• InChI Key: OITYZEJICRRRTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C24H20FN3O3
• Molecular Weight: 417.4 g/mol

Description

1-(4-fluorobenzyl)-N-(3-methoxybenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C24H20FN3O3 and its molecular weight is 417.44. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Compounds structurally related to 1-(4-fluorobenzyl)-N-(3-methoxybenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide have been explored for their antibacterial properties. For example, pyridonecarboxylic acids, which share a similarity in their core structure, have shown significant antibacterial activity, indicating the potential of such compounds to serve as templates for developing new antibacterial drugs (Egawa et al., 1984).

Antitumor Agents

Research into naphthyridine derivatives has also demonstrated their potential in anticancer applications. Certain carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones have exhibited potent cytotoxicity against murine leukemia and lung carcinoma cell lines, suggesting the utility of these compounds in cancer therapy (Deady et al., 2005).

HIV Integrase Inhibitors

The search for effective HIV treatments has led to the exploration of naphthyridine derivatives as HIV integrase inhibitors. These compounds have shown promise in inhibiting viral replication, which is crucial for the management and treatment of HIV (Embrey et al., 2005).

Antibacterial and Antifungal Agents

Novel 2-(6-methoxy-2-naphthyl)propionamide derivatives have demonstrated significant antibacterial and antifungal activities, comparable to standard agents like Ampicilline and Flucanazole. This indicates the potential of naphthyridine derivatives in treating microbial infections (Helal et al., 2013).